Cas no 150812-12-7 (Retigabine)

Retigabine structure
Product Name:Retigabine
CAS No:150812-12-7
Molecular Formula:C16H18FN3O2
Molecular Weight:303.3314
MDL:MFCD04307735
CID:65222
PubChem ID:329769861
Retigabine Properties
Names and Identifiers
-
- RETIGABINE
- 2-AMINO-4-(4-FLUORBENZYLAMINO)-1-ETHOXYCARBONYLAMINOBENZENE
- D2312
- N-(2-Amino-4-(4-fluorobenzylamino)phenyl)carbamic Acid Ethyl Ester
- D 23129
- Retigabin
- Ethyl [2-amino-4-[[(4-fluorophenyl)methyl]amino]phenyl]carbamate
- RetigabineDiscontinued See: R189051
- Ezogabine impurity
- Retigabine See also:
- Retigabine solution
- Retigabine See also: R189051 (HCl salt)
-  
- D-23129, Ezogabine, N-(2-Amino-4-(4-fluorobenzylamino)phenyl)carbamic acid ethyl ester
- mL in Acetonitrile) See also: R189051 (HCl salt)
- mL in Acetonitrile)See also:R189051 (HCl salt)
- D-23129
- Ezogabine
- Retagabine
- Retigabine API
- Retigabine Base
- Potiga
- Trobalt
- Ezogabine [USAN]
- Ethyl 2-amino-4-((p-fluorobenzyl)amino)carbanilate
- D 20443
- 12G01I6BBU
- C16H18FN3O2
- ethyl N-[2-amino-4-[(4-fluorophenyl)methylamino]phenyl]carbamate
- Ethyl (2-amino-4-(((4-fluorophenyl)methyl)amino)phenyl)carbamate
- Retigabine [INN]
- N-(2-Amino-4-(4-fluorobenzylamino)-phenyl) carbamic acid
- CHEBI:68584
- FBX
- AWD21-360
- DEA No. 2779
- KE-0201
- RETIGABINE [MART.]
- Ezogabine (USAN)
- FT-0601527
- Retigabine (INN)
- Retigabine, >=98% (HPLC)
- GW582892X
- [2-Amino-4-[[(4-fluorophenyl)methyl]amino]phenyl]-carbamate
- PCOBBVZJEWWZFR-UHFFFAOYSA-N
- GKI 841
- GW 582892X
- GKE-841
- BCP0726000089
- RTG
- AMY18466
- BDBM50143558
- ADD-230001
- Retigabine, analytical standard
- SCHEMBL20835
- UNII-12G01I6BBU
- DB04953
- WAY-143841
- s4733
- BCP04194
- GTPL2601
- NCGC00346739-01
- RETIGABINE [WHO-DD]
- Retigabine (1.0 mg/mL in Acetonitrile)
- ethyl 2-amino-4-(4-fluorobenzylamino)phenylcarbamate
- ethyl N-[2-azanyl-4-[(4-fluorophenyl)methylamino]phenyl]carbamate
- ZINC00016154
- 150812-12-7
- XEN-496
- CCG-267503
- ethyl {2-amino-4-[(4-fluorobenzyl)amino]phenyl}carbamate
- AE3 - Newer Anti-epileptic drug mixtures 3
- NS00040686
- HSDB 8171
- n-[2-amino-4-(4-fluorobenzylamino)-phenyl]carbamic acid ethyl ester
- N03AX21
- Retigabine,D2312, D-23129
- RETIGABINE [EMA EPAR]
- AKOS015895311
- AC-6908
- D09569
- Q-101418
- A809076
- DTXSID40164615
- MFCD04307735
- EZOGABINE [VANDF]
- NCGC00346739-06
- XEN496
- CS-0990
- NCGC00346739-05
- EZOGABINE [ORANGE BOOK]
- Carbamic acid, (2-amino-4-(((4-fluorophenyl)methyl)amino)phenyl)-, ethyl ester
- Potiga (TN)
- Q2146170
- CHEMBL41355
- GW-582892X
- AWD-21360
- N-(2-Amino-4-(4-fluorobenzylamino)-phenyl) carbamic acid ethyl ester
- HMS3748I09
- HMS3885L20
- WAY 143841
- AW21-360
- CARBAMIC ACID, (2-AMINO-4-(((4-FLUORO-PHENYL)METHYL)AMINO)PHENYL)-ETHYL ESTER
- N-[2-amino-4-[(4-fluorophenyl)methylamino]phenyl]carbamic acid ethyl ester
- ethyl N-(2-amino-4-{[(4-fluorophenyl)methyl]amino}phenyl)carbamate
- HY-15471
- [2-Amino-4-(4-fluoro-benzylamino)-phenyl]-carbamic acid ethyl ester
- EX-A2203
- EZOGABINE [MI]
- ethyl (2-amino-4-((4-fluorobenzyl)amino)phenyl)carbamate
- N-(2-amino-4-[fluorobenzylamino]-phenyl) carbamic acid
- N-(2-amino-4-(4-fluorobenzylamino)-phenyl)carbamic acid ethylester
- Potiva
- retigabinum
- n-(2-amino-4-(4-fluorobenzylamino)-phenyl)carbamic acid ethyl ester
- Retigabine?
- RETIGABINE (MART.)
- DTXCID5087106
- BRD-K89917372-001-01-2
- ethyl N-(2-amino-4-(4-fluorobenzylamino)phenyl)carbamate hydrochloride
-
- MDL: MFCD04307735
- InChIKey: PCOBBVZJEWWZFR-UHFFFAOYSA-N
- Inchi: 1S/C16H18FN3O2/c1-2-22-16(21)20-15-8-7-13(9-14(15)18)19-10-11-3-5-12(17)6-4-11/h3-9,19H,2,10,18H2,1H3,(H,20,21)
- SMILES: FC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N([H])C1C([H])=C([H])C(=C(C=1[H])N([H])[H])N([H])C(=O)OC([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 303.13800
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 303.138
- Heavy Atom Count: 22
- Complexity: 348
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 76.4
Experimental Properties
- LogP: 4.31560
- PSA: 76.38000
- Refractive Index: 1.655
- Boiling Point: 430.0±45.0 °C at 760 mmHg
- Melting Point: 138-145 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
- Flash Point: 2℃
- Solubility: DMSO: >15mg/mL
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
Retigabine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Axon Medchem | 1525-10 mg |
Retigabine |
150812-12-7 | 99% | 10mg |
€90.00 | 2023-07-10 | |
DC Chemicals | DC2089-100 mg |
Retigabine |
150812-12-7 | >98% | 100mg |
$250.0 | 2022-02-28 | |
Key Organics Ltd | KE-0201-1MG |
Retigabine |
150812-12-7 | >97% | 1mg |
£37.00 | 2025-02-08 | |
S e l l e c k ZHONG GUO | S4733-20mg |
Retigabine |
150812-12-7 | 99.49% | 20mg |
¥794.84 | 2023-09-18 | |
TRC | R189050-10mg |
Retigabine |
150812-12-7 | 10mg |
$ 164.00 | 2023-09-06 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R124955-5mg |
Retigabine |
150812-12-7 | ≥99% | 5mg |
¥61.90 | 2023-09-01 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R42070-50mg |
Ezogabine |
150812-12-7 | 50mg |
¥158.0 | 2021-09-08 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-WZ787-10mg |
Retigabine |
150812-12-7 | ≥99% | 10mg |
¥129.0 | 2022-02-28 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R017135-1g |
Retigabine |
150812-12-7 | 99% | 1g |
¥1197 | 2024-05-25 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci12300-5mg |
Retigabine |
150812-12-7 | 98% | 5mg |
¥403.00 | 2023-09-09 |
Retigabine Suppliers
HE PENG ( SHANG HAI ) Biotechnology Co., Ltd.
(CAS:150812-12-7)
MR./MRS.:ZHANG SHUO
Phone:13122891558
Email:hepeng20160718@foxmail.com
WuHan Dong Kang Yuan technology co., LTD
(CAS:150812-12-7)
MR./MRS.:CAI JING LI
Phone:15377658509
Email:2851686519@qq.com
Hubei Chaoshun Biotechnology Co., Ltd.
(CAS:150812-12-7)
MR./MRS.:WANG XIAN SHENG
Phone:15927806810
Email:174160056@qq.com
Shanghai Huici Pharmaceutical Technology Co., LTD
(CAS:150812-12-7)
MR./MRS.:ZHANG JING LI
Phone:19372841038
Email:lixing@pharmahuici.com
Retigabine Related Literature
-
Hermes Licea Perez,Sharon L. Boram,Christopher A. Evans Anal. Methods 2015 7 723
-
Matteo Borgini,Pravat Mondal,Ruiting Liu,Peter Wipf RSC Med. Chem. 2021 12 483
-
Saumya Bajaj,Seow Theng Ong,K. George Chandy Nat. Prod. Rep. 2020 37 703
-
Tim J. Dale,Claire Townsend,Emma C. Hollands,Derek J. Trezise Mol. BioSyst. 2007 3 714
-
Najirul Haque,Surajit Biswas,Priyanka Basu,Imdadul Haque Biswas,Resmin Khatun,Aslam Khan,Sk Manirul Islam New J. Chem. 2020 44 15446
-
Zhen Qiao,Siyuan Tang,Jialiang Guan,Zhengji Yin,Chao Zhu,Qiqi Zhou,Liming Shao Chem. Commun. 2022 58 3791
-
Andrew V. Stachulski,Xiaoli Meng Nat. Prod. Rep. 2013 30 806
-
Jie Tang,Wenjin Dong,Fushan Chen,Li Deng,Mo Xian Catal. Sci. Technol. 2021 11 5564
-
Iman Dindarloo Inaloo,Sahar Majnooni New J. Chem. 2018 42 13249
-
Abdrrahman S. Surur,Christian Bock,Kristin Beirow,Konrad Wurm,Lukas Schulig,Markus K. Kindermann,Werner Siegmund,Patrick J. Bednarski,Andreas Link Org. Biomol. Chem. 2019 17 4512
150812-12-7 (Retigabine) Related Products
- 349-58-6(3,5-Bis(trifluoromethyl)phenol)
- 3067-19-4(N-Acetyl-DL-Valine)
- 79-94-7(Tetrabromobisphenol A)
- 80-48-8(methyl 4-methylbenzene-1-sulfonate)
- 92-85-3(Thianthrene)
- 330-12-1(4-(Trifluoromethoxy)benzoic acid)
- 3337-62-0(3,5-Dibromo-4-hydroxybenzoic acid)
- 112-00-5(Dodecyl trimethyl ammonium chloride)
- 76-71-1(Diethyl ethyl(1-methylpropyl)malonate)
- 528-90-5(2,4,5-Trimethylbenzoic acid)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:150812-12-7)Retigabine

Purity:99.9%
Quantity:200kg
Price($):discuss personally